Cas no 2640888-95-3 (2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole)

• Product Name: 2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole
• CAS No: 2640888-95-3
• MF: C₁₇H₁₇FN₆O₂S
• MW: 388.419284582138
• CID: 5316577
• PubChem ID: 155799476
• Update Time: 2025-10-22

2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• AKOS040728189
• 2640888-95-3
• F6783-5451
• 2-(2-fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole
• 2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C17H17FN6O2S/c18-14-3-1-2-4-15(14)27(25,26)23-9-12-7-22(8-13(12)10-23)17-6-5-16-20-19-11-24(16)21-17/h1-6,11-13H,7-10H2
• InChI Key： FRDAZKIWUJDGMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(N1CC2CN(C3C=CC4=NN=CN4N=3)CC2C1)(=O)=O

Computed Properties

• Exact Mass: 388.11177314g/mol
• Monoisotopic Mass: 388.11177314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole

Introduction to 2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole (CAS No. 2640888-95-3)

2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole (CAS No. 2640888-95-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated benzene sulfonyl group and a triazolopyridazine moiety embedded within an octahydropyrrolopyrrole framework. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of novel compounds with improved pharmacological properties is a continuous endeavor in the pharmaceutical industry. 2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole has been identified as a promising candidate due to its potential in various therapeutic areas. Recent studies have highlighted its activity against specific targets and its efficacy in preclinical models.

Structural Characteristics: The compound's structure is composed of several key functional groups. The fluorinated benzene sulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive feature for drug design. The triazolopyridazine moiety, on the other hand, is associated with potent biological activities, including anti-inflammatory and anti-cancer properties. The octahydropyrrolopyrrole framework provides additional conformational flexibility and binding affinity to target receptors.

Biological Activities: Preliminary research has shown that 2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole exhibits significant biological activities. In vitro studies have demonstrated its ability to inhibit specific enzymes and receptors involved in various disease pathways. For instance, it has shown promising results in inhibiting kinases and G protein-coupled receptors (GPCRs), which are key targets in the treatment of cancer and neurological disorders.

Clinical Potential: The therapeutic potential of this compound is further supported by preclinical studies. Animal models have shown that it can effectively reduce tumor growth and improve survival rates in cancer models. Additionally, it has demonstrated neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole could be a valuable addition to the arsenal of drugs used to treat these conditions.

Safety and Toxicity: Safety assessments are crucial for any potential drug candidate. Initial toxicity studies have indicated that 2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole has a favorable safety profile at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

Synthesis and Production: The synthesis of this compound involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale. These improvements are essential for transitioning from laboratory-scale synthesis to industrial production.

FUTURE DIRECTIONS: The future of 2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole in pharmaceutical research looks promising. Ongoing clinical trials will provide more comprehensive data on its efficacy and safety in human subjects. Additionally, researchers are exploring combination therapies involving this compound to enhance treatment outcomes for various diseases.

In conclusion, 2-(2-Fluorobenzenesulfonyl)-5-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole (CAS No. 2640888-95-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent.